Cas no 22996-47-0 (Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)-)

• Product Name: Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)-
• CAS No: 22996-47-0
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 238677
• PubChem ID: 10955684
• Update Time: 2025-06-08

Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)-
• (2,5-dimethylphenyl)-(4-methoxyphenyl)methanone
• 2,5-Dimethyl-4'-methoxybenzophenone
• 2,4-DIMETHYL-THIAZOLE-5-CARBOXYLIC ACID
• (2,5-dimethyl-phenyl)-(4-methoxyphenyl)-methanone
• 22996-47-0
• (2, 5-dimethylphenyl)-(4-methoxyphenyl)methanone
• DTXSID80449736
• MFCD01311573
• SCHEMBL9726394
• AKOS006033440
• (2,5-dimethylphenyl)(4-methoxyphenyl)methanone
• (2,5-Dimethyl-phenyl)-(4-methoxy-phenyl)-methanone

• MDL： MFCD01311573
• Inchi： 1S/C16H16O2/c1-11-4-5-12(2)15(10-11)16(17)13-6-8-14(18-3)9-7-13/h4-10H,1-3H3
• InChI Key： QJPUOXHTQDDVNG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.54300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)-

Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)-: A Comprehensive Overview

Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)-, with the CAS number 22996-47-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This review aims to provide an in-depth exploration of its chemical properties, synthesis methods, and emerging applications in medicinal chemistry.

The compound belongs to the class of diarylmethanes, characterized by its aromatic rings and a central methanone group. The presence of 2,5-dimethylphenyl and 4-methoxyphenyl substituents imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery. Its molecular structure suggests potential interactions with biological targets, which has garnered interest from researchers exploring novel therapeutic agents.

In recent years, the field of medicinal chemistry has seen a surge in the development of small molecule inhibitors targeting various disease pathways. Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)- has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary studies indicate that this compound may exhibit inhibitory effects on enzymes involved in inflammation and cancer progression.

The synthesis of Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)- involves multi-step organic reactions, typically starting from readily available aromatic precursors. One common synthetic route includes the condensation of 2,5-dimethylbenzaldehyde with 4-methoxybenzyl alcohol under acidic conditions. This method leverages the formation of a Schiff base intermediate, which can be further oxidized to yield the desired methanone derivative.

Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity. These innovations have made it feasible to conduct large-scale screenings for biological activity.

The pharmacological potential of Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)- has been explored in several preclinical studies. Researchers have focused on its interaction with proteins such as kinases and transcription factors, which are pivotal in cellular signaling pathways. Initial findings suggest that this compound may disrupt aberrant signaling cascades associated with diseases like cancer.

In addition to its anti-cancer properties, Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)- has shown promise in combating neurodegenerative disorders. Studies indicate that its molecular structure allows it to penetrate the blood-brain barrier, making it a candidate for treating conditions such as Alzheimer's disease. The presence of methoxy groups enhances lipophilicity, facilitating better bioavailability.

The compound's ability to modulate protein-protein interactions has also been a subject of interest. By binding to specific domains of target proteins, it can alter their function or localization within the cell. This mechanism has implications for developing drugs that interact with protein complexes rather than single targets.

Emerging research also highlights the role of computational chemistry in optimizing derivatives of Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)-. Molecular modeling techniques have been used to predict binding affinities and identify structural modifications that could enhance potency. These simulations have guided experimental efforts toward more effective drug candidates.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Toxicology studies have assessed its acute and chronic effects on various organ systems. Preliminary results suggest low toxicity at therapeutic doses, although further studies are needed to confirm long-term safety.

The environmental impact of synthesizing and disposing of pharmaceutical intermediates like Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)- is also a consideration. Researchers are exploring greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Such efforts align with broader initiatives to promote sustainable chemistry practices.

In conclusion, Methanone, (2,5-dimethylphenyl)(4-methoxyphenyl)-, identified by CAS number 22996-47-0, represents a promising area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for developing new therapeutic agents. Continued investigation into its synthesis and pharmacological effects will likely yield significant advancements in drug discovery.